Cas no 14174-93-7 (3-Isoquinolinecarboxylicacid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester)

• Product Name: 3-Isoquinolinecarboxylicacid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester
• CAS No: 14174-93-7
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 201685
• PubChem ID: 231919
• Update Time: 2025-07-21

3-Isoquinolinecarboxylicacid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylicacid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester
• (3Z)-3-(ethoxy-hydroxy-methylidene)isoquinoline-1,4-dione
• ethyl 4-hydroxy-1-oxo-1,2-dihydroisoquinoline-3-carboxylate
• ethyl 4-hydroxy-1-oxo-2H-isoquinoline-3-carboxylate
• 3-ethoxycarbonyl-4-hydroxy-1-oxo-1,2-dihydroisoquinoline
• 3-Ethoxycarbonyl-4-hydroxy-isocarbostyryl
• 4-hydro
• 4-hydroxy-1(2H)-isoquinolone-3-carboxylic acid ethyl ester
• AC1NSRJ7
• AC1O9YTI
• CBMicro_017282
• ethyl 4-hydroxy-1-oxo-1,2-dihydro-3-isoquinolinecarboxylate
• NSC28791
• Oprea1_143193
• Oprea1_733101
• SureCN3929351
• ethyl4-hydroxy-1-oxo-1,2-dihydroisoquinoline-3-carboxylate
• cid_5355209
• (3Z)-3-[ethoxy(hydroxy)methylene]isoquinoline-1,4-quinone
• Oprea1_833344
• HMS2450E12
• MLS000058852
• (3Z)-3-[ethoxy(hydroxy)methylidene]isoquinoline-1,4-dione
• HMS1607M01
• FT-0733002
• (3Z)-3-[ethoxy(oxidanyl)methylidene]isoquinoline-1,4-dione
• NSC 28791
• AKOS005607599
• SCHEMBL3929351
• A919408
• SMR000069421
• CHEMBL1565268
• BIM-0017402.P001
• CS-0328759
• ethyl 1,4-dihydroxyisoquinoline-3-carboxylate
• BDBM70395
• 14174-93-7
• DivK1c_004818
• DTXSID80282923
• SR-01000388220
• CDS1_003778
• InChI=1/C12H11NO4/c1-2-17-12(16)9-10(14)7-5-3-4-6-8(7)11(15)13-9/h3-6,14H,2H2,1H3,(H,13,15
• SR-01000388220-1
• BRD-K76324869-001-09-9
• CCG-6078
• AKOS000630398
• NSC-28791
• CS-006/03888015
• STK700868

• MDL： MFCD00225472
• Inchi： 1S/C12H11NO4/c1-2-17-12(16)9-10(14)7-5-3-4-6-8(7)11(15)13-9/h3-6,14H,2H2,1H3,(H,13,15)
• InChI Key： BOBTXTQSXBWIOR-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)NC(C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 233.06883
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 451°Cat760mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.61
• PSA: 79.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 3-Isoquinolinecarboxylicacid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester

3-Isoquinolinecarboxylic Acid, 1,2-Dihydro-4-Hydroxy-1-Oxo-, Ethyl Ester (CAS No. 14174-93-7): A Comprehensive Overview

The compound 3-Isoquinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester, identified by its CAS number CAS No. 14174-93-7, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isquinoline family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications.

Isquinoline derivatives have been extensively studied due to their structural similarity to more well-known alkaloids such as morphine and strychnine. The specific structural features of 3-Isoquinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester, including the presence of a hydroxyl group and an ester functionality, contribute to its unique chemical properties and reactivity. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for various diseases, including cancer, neurological disorders, and infectious diseases. The isquinoline scaffold has shown promise in these areas due to its ability to interact with biological targets such as enzymes and receptors. The ethyl ester derivative of 3-isquinolinecarboxylic acid is particularly interesting because it can be further modified to create libraries of compounds with tailored biological activities.

The synthesis of 3-Isoquinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions, hydroxylation, and esterification processes. Advanced techniques such as catalytic hydrogenation and asymmetric synthesis have also been employed to improve the efficiency and selectivity of these reactions.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in cancer metabolism, such as poly(ADP-ribose) polymerase (PARP) inhibitors. Additionally, derivatives of this compound have shown promise in preclinical studies as kinase inhibitors, which are critical for treating various forms of cancer.

The hydroxyl group in the structure of 3-Isoquinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester plays a crucial role in modulating its biological activity. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Furthermore, the ester moiety provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the molecule.

In vitro studies have demonstrated that derivatives of this compound exhibit a range of biological activities. For instance, some analogs have shown potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Others have demonstrated neuroprotective properties by modulating neurotransmitter release and receptor activity. These findings highlight the versatility of the isquinoline scaffold and its potential for therapeutic development.

The growing interest in natural product-inspired drug discovery has also spurred research into isolating and characterizing isquinoline derivatives from plant sources. While synthetic methods provide a reliable route to these compounds, natural products often offer unique structural motifs that cannot be easily replicated in the lab. By combining synthetic chemistry with ethnobotany and pharmacognosy, researchers hope to uncover new bioactive molecules with therapeutic potential.

The development of computational tools for virtual screening has accelerated the process of identifying promising drug candidates from large libraries of compounds. Molecular modeling techniques can predict how different derivatives of 3-Isoquinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester will interact with biological targets at the atomic level. This approach has enabled researchers to design molecules with enhanced potency and reduced toxicity before conducting expensive wet-lab experiments.

The future directions for research on this compound are multifaceted. One area of focus is exploring its role in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Isquinoline derivatives have shown promise in preclinical models by inhibiting amyloid-beta aggregation and modulating cholinergic pathways.

Another exciting avenue is the investigation of this compound's antimicrobial properties. With increasing concerns about antibiotic resistance, there is a critical need for novel antimicrobial agents that can combat pathogenic bacteria without causing significant side effects. Isquinoline derivatives have demonstrated activity against various bacterial strains by interfering with essential metabolic pathways.

In conclusion, 3-Isoquinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-oxo-, ethyl ester (CAS No. 14174-93-7) is a versatile molecule with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of medicinal chemistry efforts in the coming years.